molecular formula C14H11IO B1324072 4-Iodo-2'-methylbenzophenone CAS No. 951887-21-1

4-Iodo-2'-methylbenzophenone

Cat. No. B1324072
CAS RN: 951887-21-1
M. Wt: 322.14 g/mol
InChI Key: FSXKCMMRABVKHA-UHFFFAOYSA-N
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Description

4-Iodo-2’-methylbenzophenone is a chemical compound with the molecular formula C14H11IO . It is used in various chemical reactions and has been the subject of several scientific studies .


Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 1-Benzyloxy-2-iodo-4-tert-octylbenzene was synthesized from 4-tert-octylphenol via bromination, benzyl protection, and halogen exchange reaction . The effects of solvents and ligands in the halogen exchange reaction were studied in detail .

Scientific Research Applications

Organic Light-Emitting Diodes (OLEDs)

Benzophenone-based derivatives, including 4-Iodo-2’-methylbenzophenone, have been used in the development of Organic Light-Emitting Diodes (OLEDs) . OLEDs have garnered considerable attention due to their potential applications in flat-panel displays and solid-state lighting technologies . The benzophenone core has attracted much attention as a fragment for the synthesis of organic semiconductors .

Thermally Activated Delayed Fluorescent (TADF) Emitters

Benzophenone, including its derivatives like 4-Iodo-2’-methylbenzophenone, functions as a classical phosphor with high intersystem crossing efficiency . This characteristic makes it a compelling candidate for effective reverse intersystem crossing, leading to the development of Thermally Activated Delayed Fluorescent (TADF) emitters .

Synthesis of Phosphorus-Containing Emitters

The intermediate compound 4-iodo-4′-phenothiazin-10yl-benzophenone, which can be derived from 4-Iodo-2’-methylbenzophenone, was used in the synthesis of the phosphorus-containing emitter EA20 . This was achieved through a palladium-catalysed reaction .

Toxicological Evaluation

4-Iodo-2’-methylbenzophenone, as a derivative of benzophenone, can be used in toxicological evaluations . These evaluations can help understand the inter- and intraspecies differences in sensitivity, and the effects of benzophenone and its derivatives on human health .

Phosphorescence Studies

Benzophenones, including 4-Iodo-2’-methylbenzophenone, are well known for their phosphorescence . They have been studied at length at reduced temperature, and attempts have been made to study the phosphorescence at room temperature by isolating individual molecules .

Development of Innovative Lighting Solutions

The thin and flexible design of OLEDs, which can be developed using benzophenone-based derivatives like 4-Iodo-2’-methylbenzophenone, enables the development of innovative lighting solutions . This facilitates the creation of customizable and contoured lighting panels .

Safety and Hazards

The safety data sheet for a similar compound, 4-Methylbenzophenone, indicates that it may cause skin and eye irritation and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .

properties

IUPAC Name

(4-iodophenyl)-(2-methylphenyl)methanone
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H11IO/c1-10-4-2-3-5-13(10)14(16)11-6-8-12(15)9-7-11/h2-9H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FSXKCMMRABVKHA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1C(=O)C2=CC=C(C=C2)I
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H11IO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID001264972
Record name Methanone, (4-iodophenyl)(2-methylphenyl)-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID001264972
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

322.14 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Iodo-2'-methylbenzophenone

CAS RN

951887-21-1
Record name Methanone, (4-iodophenyl)(2-methylphenyl)-
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=951887-21-1
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Methanone, (4-iodophenyl)(2-methylphenyl)-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID001264972
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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